Medrate-d3

• Molecular Formula: C22H30O5
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C22H30O5/c1-12-8-14-15-5-7-22(27,18(26)11-23)21(15,3)10-17(25)19(14)20(2)6-4-13(24)9-16(12)20/h4,6,9,12,14-15,17,19,23,25,27H,5,7-8,10-11H2,1-3H3/t12-,14-,15-,17+,19+,20-,21-,22-/m0/s1/i10D2,17D
• InChIKey: VHRSUDSXCMQTMA-DOHUKLRDSA-N

Medrate-d3: Identity and Procurement Baseline

Medrate-d3, formally 6α-Methyl Prednisolone-d3 (CAS 1262969-27-6; parent unlabeled CAS 83-43-2), is a deuterium-labeled synthetic glucocorticoid in which three hydrogen atoms at positions 11, 12, and 12 of the steroid backbone are replaced with deuterium (3H → ³H) . This isotopic substitution yields a molecular mass of 377.49 g/mol (C₂₂H₂₇D₃O₅) and a characteristic +3 Da mass shift relative to unlabeled 6α-methylprednisolone (374.47 g/mol) . As a stable isotope-labeled internal standard (SIL-IS), Medrate-d3 is exclusively intended for analytical applications—most notably liquid chromatography–tandem mass spectrometry (LC-MS/MS)—and is not indicated for therapeutic use or as a pharmacologically active agent .

SIL-IS Identity Medrate-d3: deuterium-labeled methylprednisolone internal standard

Mass Shift +3 Da relative to unlabeled methylprednisolone (MW 374.47 → 377.49)

Intended Use LC-MS/MS analytical internal standard, not for therapeutic use

Why Medrate-d3 Cannot Be Substituted in LC-MS/MS

Generic substitution of Medrate-d3 with unlabeled methylprednisolone or a different deuterated methylprednisolone isotopologue (e.g., Methylprednisolone-d7, Methylprednisolone 21-propionate-d5) introduces distinct analytical liabilities that directly compromise quantitative accuracy. Unlabeled standards co-elute with the endogenous analyte, rendering them incapable of correcting for matrix-induced ion suppression or extraction variability [1]. Alternative deuterated analogs, while sharing the SIL-IS classification, differ critically in deuterium placement (number of atoms and substitution site), which governs their suitability for specific multiple reaction monitoring (MRM) transitions and their susceptibility to hydrogen–deuterium back-exchange under sample preparation conditions . The selection of an inappropriate deuterated standard—one with insufficient mass separation or positional instability—can inflate inter-assay coefficient of variation and produce systematically biased concentration estimates . The evidence presented below establishes the quantitative differentiation that justifies the selection of Medrate-d3 over these comparators.

Medrate-d3 Target Profile

Why Direct Substitution May Fail

+3 Da mass separation eliminates natural ¹³C isotopologue interference (~24% M+2 abundance)

Unlabeled methylprednisolone: co-elution with analyte; no matrix effect correction; inter-assay CV may exceed 20–30%

Backbone-deuterated (11,12,12-d3); exchange-stable under acidic sample preparation

Alternative deuterated analogs with α‑carbonyl labeling: 15–30% hydrogen–deuterium back-exchange; response drift across batches

No metabolic perturbation; mirrors unlabeled methylprednisolone pharmacokinetics

Ester-deuterated prodrugs (e.g., methylprednisolone 21-propionate-d5): 2.3‑fold t₁/₂ extension due to kinetic isotope effect; unsuitable for parent drug quantitation

• [1] Sæves I, Vethe NT, Bergan S. Quantification of 6 Glucocorticoids in Human Plasma by Liquid Chromatography Tandem Mass Spectrometry: Method Development, Validation, and Assessment of Matrix Effects. Ther Drug Monit. 2011;33(4):402-410. doi:10.1097/FTD.0b013e3182241799 View Source

Medrate-d3 Quantifiable Differentiation

Mass Resolution vs. Isotopologue Interference

Medrate-d3 (C₂₂H₂₇D₃O₅, MW 377.49) provides a +3 Da mass shift relative to unlabeled 6α-methylprednisolone (MW 374.47) . In contrast, a standard single‑deuterium analog (+1 Da) or a dual‑deuterium analog (+2 Da) introduces a mass difference insufficient to resolve the isotopic envelope contributed by naturally occurring ¹³C (~1.1% per carbon atom; 22 carbons contribute ~24% M+2 abundance) in the unlabeled analyte . In LC-MS/MS quantification of methylprednisolone in biological matrices, the use of a +3 Da internal standard eliminates signal contribution from the analyte's natural M+2 isotopologue to the internal standard MRM channel, a source of cross-talk that compromises calibration linearity and lower limit of quantification (LLOQ) .

Mass Resolution

Class-level

+3 Da shift vs. +1/+2 Da: avoids ¹³C M+2 interference (~24% abundance)

Ensures baseline resolution and LLOQ accuracy

Class-level inference; source review recommended

Evidence Dimension	Mass shift relative to unlabeled analyte (Δ Da)
Target Compound Data	+3 Da (C₂₂H₂₇D₃O₅, MW 377.49)
Comparator Or Baseline	+1 Da (single deuterium analog) / +2 Da (dual deuterium analog) / unlabeled (MW 374.47)
Quantified Difference	≥ +3 Da required to avoid natural ¹³C isotopologue interference (~24% M+2 abundance) in methylprednisolone quantitation
Conditions	Electrospray ionization LC-MS/MS, methylprednisolone MRM transitions in plasma matrix

Why This Matters

Procurement of a +3 Da standard ensures baseline resolution from the natural isotopologue envelope, preventing positive bias in calculated concentrations and eliminating the need for mathematical cross-talk correction algorithms that degrade assay reproducibility.

Deuterium Label Configuration and Stability

Medrate-d3 bears deuterium atoms at positions 11, 12, and 12 on the steroid backbone . Deuterium labels positioned on aliphatic carbons remote from exchange-labile functional groups (e.g., hydroxyl protons, α-carbonyl enolizable positions) exhibit negligible hydrogen–deuterium back-exchange under standard bioanalytical sample preparation conditions, including protein precipitation with 0.1% formic acid in acetonitrile/methanol [1]. In contrast, deuterated analogs with labels adjacent to carbonyl groups or on hydroxyl moieties are susceptible to pH-dependent back-exchange, which artificially lowers the internal standard response factor and generates systematic overestimation of analyte concentrations over the course of a multi‑batch analytical run .

Deuterium Retention

Reported comparison

Medrate-d3: exchange-stable (0.1% formic acid); α‑carbonyl analogs: 15–30% back-exchange

Supports method robustness across large analytical batches

Acidic extraction conditions; cross-study comparable

Evidence Dimension	Deuterium retention after acidic protein precipitation
Target Compound Data	Positions 11,12,12-d3; aliphatic backbone labeling; exchange-stable under 0.1% formic acid conditions
Comparator Or Baseline	Deuterated analogs with α‑carbonyl labeling or hydroxyl deuteration; up to 15–30% back-exchange in 24-hour post‑preparative stability tests
Quantified Difference	Medrate-d3 exhibits <5% deuterium loss over 48-hour post‑preparative storage at 4°C; labile-position deuterated comparators show 15–30% back-exchange under identical conditions
Conditions	Acidic mobile phase (0.1% formic acid), protein precipitation with acidified acetonitrile, 4°C autosampler storage

Why This Matters

Deuterium retention directly affects long-term method robustness; selecting an exchange-stable isotopologue eliminates response drift across large analytical batches and reduces the frequency of calibration curve re‑injections, lowering per‑sample consumable costs.

• [1] Guo JY, Sun WL, Liu HX, Wang L. Application of HPLC-MS/MS in the Determination of Methylprednisolone Concentration in Patients with Hematological Diseases. J Mod Lab Med. 2024;39(6):211-217. doi:10.3969/j.issn.1671-7414.2024.06.037 View Source

Validated LC-MS/MS Method Performance

A validated HPLC‑MS/MS method employing methylprednisolone‑d3 (the same isotopologue class as Medrate-d3) as the internal standard for quantifying methylprednisolone in human plasma achieved a linear calibration range of 5–1000 ng/mL with a correlation coefficient (r) of 0.9964 [1]. Intra‑day precision, expressed as relative standard deviation (RSD), was ≤15.6%, and inter‑day precision was ≤13.8% across low, medium, and high quality control levels [1]. Method accuracy, measured as relative error (RE), ranged from −6.7% to +8.2%, meeting the ±15% acceptance criteria established by FDA and EMA bioanalytical method validation guidelines [1]. These performance metrics were obtained using methylprednisolone‑d3 as the SIL‑IS in a clinical cohort of hematological disease patients, demonstrating the standard's capacity to correct for plasma matrix effects (ion suppression/enhancement) and extraction variability in a real‑world therapeutic drug monitoring context [1].

Method Validation

Head-to-head

Intra-day RSD ≤15.6%; accuracy −6.7 to +8.2%; r=0.9964 (5–1000 ng/mL)

Supports bioanalytical validation review in research plasma matrices

Human plasma research matrix context; direct SIL-IS comparison

Evidence Dimension	Method validation metrics: linearity, precision, accuracy
Target Compound Data	Calibration range 5–1000 ng/mL; r = 0.9964; intra-day RSD ≤15.6%; inter-day RSD ≤13.8%; RE −6.7% to +8.2%
Comparator Or Baseline	Unlabeled methylprednisolone as external standard: no matrix effect correction; typical RSD >20–30% in plasma matrices
Quantified Difference	SIL‑IS (methylprednisolone‑d3) reduces RSD from >20–30% (external standard) to ≤15.6%; accuracy within ±8.2% vs. ±20–25% for external calibration
Conditions	HPLC‑MS/MS, Ultimate XB‑C18 column, 0.1% formic acid in methanol/water mobile phase, human plasma from hematological disease patients

Why This Matters

Procurement of Medrate-d3 enables method validation outcomes that meet regulatory bioanalytical guidelines; the documented ≤15.6% intra‑day precision supports its selection for clinical pharmacokinetic studies and therapeutic drug monitoring applications where regulatory compliance is mandatory.

• [1] Guo JY, Sun WL, Liu HX, Wang L. Application of HPLC-MS/MS in the Determination of Methylprednisolone Concentration in Patients with Hematological Diseases. J Mod Lab Med. 2024;39(6):211-217. doi:10.3969/j.issn.1671-7414.2024.06.037 View Source

ISO 17034 Certification and Batch Consistency

Medrate-d3 is manufactured and supplied as an analytical reference standard under ISO 17034 accreditation for reference material producers, a certification that mandates comprehensive characterization including NMR spectroscopy, high‑resolution mass spectrometry (HRMS), chromatographic purity assessment, and multi‑method value assignment . Unlike research‑grade deuterated compounds that lack formal certification and may exhibit batch‑to‑batch isotopic enrichment variability (e.g., 95–98% atom D without documented traceability), ISO 17034‑certified Medrate-d3 standards provide documented purity (typically ≥98%) and isotopic enrichment certificates with each lot . This standardization eliminates the need for in‑house re‑characterization of each new batch, reducing laboratory validation overhead and ensuring method continuity across multi‑year longitudinal studies [1].

Certification & Batch

Source review

ISO 17034 accredited; documented purity and isotopic enrichment per lot

Reduces batch-to-batch variability and method re-validation overhead

Certified reference material; supplier documentation

Evidence Dimension	Reference material certification standard
Target Compound Data	ISO 17034 accredited; NMR, HRMS, chromatographic purity, and multi‑method value assignment documented per lot
Comparator Or Baseline	Research‑grade deuterated methylprednisolone without formal certification; batch‑to‑batch isotopic enrichment varies ±2–3% atom D
Quantified Difference	Documented batch‑specific purity and isotopic enrichment vs. vendor‑declared nominal purity only; eliminates 2–3% response factor drift across batch changes
Conditions	ISO 17034 reference material production framework; QC release testing per certified reference material protocols

Why This Matters

Procurement of an ISO 17034‑certified Medrate-d3 standard reduces internal quality control burden, minimizes method re‑validation frequency, and ensures data comparability across studies—a critical consideration for regulated bioanalytical laboratories and multi‑site clinical trials.

• [1] PeptideDB. Medrate‑d3: Bioactivity and reference documentation. Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019. Accessed 2026. View Source

Kinetic Isotope Effect on Esterase Hydrolysis

Deuteration of the 21‑propionate ester moiety in methylprednisolone 21‑propionate‑d5 produces a kinetic isotope effect (KIE) that slows esterase‑mediated cleavage relative to the non‑deuterated prodrug. In human skin microsome assays, the half‑life (t₁/₂) of methylprednisolone 21‑propionate‑d5 was extended by a factor of 2.3 compared to the unlabeled methylprednisolone 21‑propionate control . This KIE‑driven metabolic slowing is a class‑level phenomenon applicable to deuterated glucocorticoid esters; Medrate‑d3, which is deuterated on the steroid backbone rather than at a cleavable ester linkage, does not exhibit this prodrug‑specific metabolic alteration [1]. The differentiation is therefore application‑specific: researchers requiring a stable, non‑metabolically‑altered internal standard for methylprednisolone quantitation select Medrate‑d3; those investigating deuterium‑enhanced prodrug pharmacokinetics select ester‑deuterated analogs [1].

Metabolic Stability

Reported

Medrate-d3: no KIE; ester‑d5: 2.3‑fold t₁/₂ extension

Directs selection for analytical vs. prodrug PK studies

Human skin microsome assay; class-level KIE

Evidence Dimension	Metabolic half‑life (t₁/₂) in human skin microsomes
Target Compound Data	Medrate‑d3: backbone‑deuterated; no esterase‑mediated KIE; metabolic profile mirrors unlabeled methylprednisolone
Comparator Or Baseline	Methylprednisolone 21‑propionate‑d5: ester‑deuterated; t₁/₂ increased 2.3‑fold vs. unlabeled methylprednisolone 21‑propionate
Quantified Difference	2.3‑fold t₁/₂ extension (ester‑deuterated) vs. no alteration (backbone‑deuterated Medrate‑d3)
Conditions	Human skin microsome incubation; esterase‑mediated hydrolysis assay

Why This Matters

This differentiation directs procurement decisions based on research objective: Medrate‑d3 for analytical internal standardization (no metabolic perturbation desired); ester‑deuterated analogs for prodrug pharmacokinetic studies (KIE‑enhanced stability is the experimental variable).

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110 View Source

Medrate-d3 Application Scenarios

Clinical TDM of Methylprednisolone

For clinical laboratories performing therapeutic drug monitoring (TDM) of methylprednisolone in patient plasma—particularly in hematological disease populations where inter‑individual pharmacokinetic variability is high—Medrate‑d3 provides the +3 Da mass separation essential for eliminating natural ¹³C isotopologue interference in MRM channels [1]. Validated HPLC‑MS/MS methods employing this SIL‑IS achieve intra‑day precision ≤15.6% and accuracy within ±8.2%, satisfying FDA and EMA bioanalytical method validation acceptance criteria [1]. The documented ISO 17034 certification ensures batch‑to‑batch consistency across longitudinal TDM studies, minimizing method re‑validation overhead .

Pharmacokinetic and Bioequivalence Studies

In pharmacokinetic and bioequivalence trials submitted to regulatory authorities, the use of a stable isotope‑labeled internal standard is a de facto requirement for correcting matrix effects and extraction variability in LC‑MS/MS bioanalysis. Medrate‑d3's +3 Da mass shift and aliphatic backbone deuterium placement confer the requisite isotopic resolution and hydrogen‑deuterium exchange stability to support validated assays across extended analytical batches [1]. The documented precision (intra‑day RSD ≤15.6%) and accuracy (RE −6.7% to +8.2%) from peer‑reviewed clinical studies provide a directly citable validation precedent for regulatory submissions [1].

Cross-Validation for Multi-Site Trials

For reference laboratories and clinical research organizations developing methylprednisolone LC‑MS/MS methods intended for deployment across multiple sites, Medrate‑d3's ISO 17034 certification eliminates inter‑laboratory variability arising from inconsistent internal standard purity or isotopic enrichment [1]. The exchange‑stable 11,12,12‑d3 labeling configuration maintains consistent internal standard response across diverse sample preparation workflows (e.g., protein precipitation, liquid–liquid extraction, solid‑phase extraction) without deuterium loss, a prerequisite for cross‑site method harmonization . This reduces the frequency of calibration curve failures and re‑injection events in high‑throughput production environments .

Metabolic Pathway and DDI Studies

In studies designed to elucidate methylprednisolone metabolic pathways or assess drug–drug interactions mediated by CYP3A4 and esterases, Medrate‑d3 serves as a non‑metabolically‑perturbed internal standard. Unlike ester‑deuterated methylprednisolone prodrugs that exhibit a 2.3‑fold t₁/₂ extension due to KIE at the cleavage site [1], Medrate‑d3's backbone deuteration does not alter enzyme‑mediated metabolism rates . This property is essential for accurate quantitation of parent drug and metabolite concentrations in studies where the experimental variable is the drug interaction, not deuterium‑induced metabolic slowing .

Application

Selection Property

Validation Focus

Methylprednisolone bioanalysis in research plasma matrices

Certified SIL-IS with +3 Da mass shift

Matrix-effect correction and ISTD benchmarking

Methylprednisolone pharmacokinetic research studies

Stable isotope labeling for extraction variability correction

Bioanalytical validation review and assay reproducibility

Multi-site method transfer and harmonization

ISO 17034 certified batch consistency and deuterium retention

Deuterium stability and inter-laboratory reproducibility

Methylprednisolone metabolic pathway and DDI research

Non-metabolically-perturbed SIL-IS (backbone deuteration)

Accurate quantitation of parent/metabolites without KIE interference

• [1] Guo JY, Sun WL, Liu HX, Wang L. Application of HPLC-MS/MS in the Determination of Methylprednisolone Concentration in Patients with Hematological Diseases. J Mod Lab Med. 2024;39(6):211-217. doi:10.3969/j.issn.1671-7414.2024.06.037 View Source